Cas no 1360923-58-5 (7-Bromo-5-fluoro-1H-indole-3-carboxylic acid)

• Product Name: 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid
• CAS No: 1360923-58-5
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• MDL: MFCD22556606
• CID: 4779158
• Update Time: 2025-06-09

7-Bromo-5-fluoro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-5-fluoro-1H-indole-3-carboxylic acid
• 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid

• MDL： MFCD22556606
• Inchi： 1S/C9H5BrFNO2/c10-7-2-4(11)1-5-6(9(13)14)3-12-8(5)7/h1-3,12H,(H,13,14)
• InChI Key： DQVUSIWYNBAHIU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(C(=O)O)=CNC=21)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid

Introduction to 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid (CAS No. 1360923-58-5)

7-Bromo-5-fluoro-1H-indole-3-carboxylic acid (CAS No. 1360923-58-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom at the 7-position, a fluorine atom at the 5-position, and a carboxylic acid group at the 3-position of the indole ring. These substituents contribute to its distinct chemical properties and potential biological activities.

The indole scaffold is a fundamental building block in many biologically active molecules, including natural products and synthetic drugs. The presence of bromine and fluorine atoms in 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid introduces additional complexity and functionality, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The synthetic accessibility of 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound, allowing for its large-scale production and further optimization through structure-activity relationship (SAR) studies. These synthetic methods typically involve multi-step reactions that incorporate bromination, fluorination, and carboxylation steps, ensuring high yields and purity.

In terms of pharmacokinetics, preliminary data suggest that 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity and molecular weight are within the range that is generally considered suitable for oral administration. However, further studies are needed to fully characterize its pharmacokinetic profile and optimize its delivery methods for therapeutic use.

The safety profile of 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid is an important consideration in its development as a potential drug candidate. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), comprehensive safety assessments will be required to ensure its safe use in humans.

In conclusion, 7-Bromo-5-fluoro-1H-indole-3-carboxylic acid (CAS No. 1360923-58-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.